Cas no 162467-23-4 (1,4-Pentadien-3-one, 1,5-bis(3-nitrophenyl)-, (1E,4E)-)
162467-23-4 structure
Product Name:1,4-Pentadien-3-one, 1,5-bis(3-nitrophenyl)-, (1E,4E)-
CAS No:162467-23-4
MF:C17H12N2O5
MW:324.28758430481
CID:1345860
Update Time:2024-08-17
1,4-Pentadien-3-one, 1,5-bis(3-nitrophenyl)-, (1E,4E)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Pentadien-3-one, 1,5-bis(3-nitrophenyl)-, (1E,4E)-
- (1E,4E)-1,5-bis(3-nitrophenyl)penta-1,4-dien-3-one
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- Inchi: 1S/C17H12N2O5/c20-17(9-7-13-3-1-5-15(11-13)18(21)22)10-8-14-4-2-6-16(12-14)19(23)24/h1-12H/b9-7+,10-8+
- InChI Key: ZPQURSDVJWZXLQ-FIFLTTCUSA-N
- SMILES: C(/C1=CC=CC([N+]([O-])=O)=C1)=C\C(=O)/C=C/C1=CC=CC([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 324.07466
Experimental Properties
- Density: 1.370±0.06 g/cm3(Predicted)
- Melting Point: 147-148 °C(Solv: ethyl acetate (141-78-6); methanol (67-56-1))
- Boiling Point: 533.8±50.0 °C(Predicted)
- PSA: 103.35
1,4-Pentadien-3-one, 1,5-bis(3-nitrophenyl)-, (1E,4E)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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